![molecular formula C9H8ClNOS B3838478 2-(3-chlorophenyl)-1,3-thiazolidin-4-one](/img/structure/B3838478.png)
2-(3-chlorophenyl)-1,3-thiazolidin-4-one
Overview
Description
2-(3-chlorophenyl)-1,3-thiazolidin-4-one, also known as TCO, is a compound that has been extensively studied due to its potential therapeutic applications. It belongs to the class of thiazolidinone compounds, which have been shown to possess a wide range of biological activities.
Scientific Research Applications
Structural and Therapeutic Diversity
- Thiazolidin-4-ones, including compounds like 2-(3-chlorophenyl)-1,3-thiazolidin-4-one, have garnered interest in medicinal chemistry due to their diverse bioactivities. These compounds exhibit various pharmacological properties, including antiviral, anticonvulsant, anti-inflammatory, and antithyroidal activities. Their structural diversity makes them significant in therapeutic research (Doreswamy et al., 2007).
Antibacterial Applications
- Derivatives of 1,3-thiazolidin-4-ones, such as those containing 2-(3-chlorophenyl) groups, have been synthesized and tested for antibacterial properties. Some derivatives demonstrated effective antibacterial activities, highlighting their potential as antibacterial agents (Sayyed et al., 2006).
Molecular Characterization and Crystallization
- The compound (4R)-methyl-3-(1-(4-chlorophenyl)-1H-1,2,3-triazole-4-carbonyl)thiazolidin-4-carboxylate, related to this compound, was synthesized and characterized using techniques like infrared spectroscopy and mass spectrometry. X-ray powder diffraction studies were conducted to understand its crystalline structure, contributing to the knowledge of thiazolidin-4-one derivatives (Güiza et al., 2020).
Enantiomeric Separation and Stereochemistry
- Axially chiral 2-arylimino-3-aryl-thiazolidine-4-ones have been synthesized, including derivatives of 2-(3-chlorophenyl) thiazolidin-4-one. These compounds were studied for their stereochemical properties and the barriers to racemization, contributing to the understanding of their stereochemical behavior (Erol & Dogan, 2007).
Biological Assay and Cytotoxic Activity
- A derivative of this compound was synthesized and its structural assignment, stereochemistry, and biological assay were discussed, including its cytotoxic activity. This adds to the understanding of the biological and therapeutic potential of thiazolidin-4-one derivatives (Singh et al., 2002).
properties
IUPAC Name |
2-(3-chlorophenyl)-1,3-thiazolidin-4-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClNOS/c10-7-3-1-2-6(4-7)9-11-8(12)5-13-9/h1-4,9H,5H2,(H,11,12) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPMOPTZNRGZJAP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC(S1)C2=CC(=CC=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClNOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.68 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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